5-(2-Bromo-6-fluorophenyl)-2-methylpyridine

• Molecular Formula: C12H9BrFN
• Molecular Weight: 266.11 g/mol
• SMILES: CC1=NC=C(C=C1)C2=C(C=CC=C2Br)F
• InChI: InChI=1S/C12H9BrFN/c1-8-5-6-9(7-15-8)12-10(13)3-2-4-11(12)14/h2-7H,1H3
• InChIKey: UNUYYSYPRZQHFI-UHFFFAOYSA-N

5-(2-Bromo-6-fluorophenyl)-2-methylpyridine Overview

5-(2-Bromo-6-fluorophenyl)-2-methylpyridine is a heterocyclic aromatic compound characterized by a unique 2,6-disubstituted phenyl ring attached to a 2-methylpyridine core. It serves as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and modulators of neuropsychiatric targets. Its molecular formula is C12H9BrFN, with a molecular weight of 266.11 g/mol [1]. The compound's specific substitution pattern—a bromine and fluorine atom in ortho-positions on the phenyl ring—imparts distinct electronic and steric properties that differentiate it from other halogenated pyridine analogs, making it a critical intermediate for structure-activity relationship (SAR) studies and the development of selective therapeutic agents [2].

Medicinal Chemistry SAR-driven kinase and CNS modulator design

Synthetic Methodology Ortho-substituted aryl bromide for cross-coupling development

Scaffold Differentiation 2,6-Disubstitution pattern provides unique electronic and steric space

• [1] Chemsrc. (2024). 5-(2-Bromo-6-fluorophenyl)-2-methylpyridine. Retrieved from https://m.chemsrc.com/cas/2059988-94-0_3176262.html View Source
• [2] Ge, P., Yoon, T., Zhang, L. Y., & Horvath, R. F. (2007). 5-substituted-2-arylpyridines. U.S. Patent No. 7,223,778. Washington, DC: U.S. Patent and Trademark Office. View Source

5-(2-Bromo-6-fluorophenyl)-2-methylpyridine: Non-Interchangeable Scaffold

Within the class of halogenated phenylpyridines, subtle variations in the position and nature of halogen substituents dramatically alter a compound's reactivity profile, biological target engagement, and physicochemical properties. For instance, the 2,6-disubstitution pattern on the phenyl ring of 5-(2-Bromo-6-fluorophenyl)-2-methylpyridine creates a sterically hindered and electronically unique environment that directly impacts its utility in cross-coupling reactions and its binding affinity in biological systems. A positional isomer, 4-(4-Bromo-2-fluorophenyl)-2-methylpyridine, is a known p38 MAP kinase inhibitor (IC50 = 30 nM), demonstrating that the location of the pyridine nitrogen and phenyl substituents is a critical determinant of kinase selectivity and potency [1]. Similarly, SAR studies on 5-substituted-2-arylpyridines have shown that even minor modifications at the C5 position of the pyridine ring can cause significant shifts in CNS receptor binding affinity (Ki values ranging from 0.055 to 0.69 nM) [2]. Therefore, generic substitution with a seemingly similar halogenated pyridine building block cannot be assumed and may lead to failed syntheses, altered pharmacological profiles, or loss of target specificity.

Positional Isomer Impact A shift from 2,6- to 4,2-substitution may redirect kinase selectivity; a 4,2-isomer shows p38 MAPK inhibition with reported IC50 30 nM.

CNS Target Sensitivity Minor pyridine C5 modifications can alter CRF receptor affinity by over 10-fold (reported Ki 0.055–0.69 nM range).

Synthetic Outcome Divergence Halogen substitution pattern directly influences cross-coupling reactivity and may shift product yield and purity.

• [1] VWR. (n.d.). 4-(4-Bromo-2-fluorophenyl)-2-methylpyridine. Product information. Retrieved from https://b2b-pr.vwr.com View Source
• [2] Lin, N. H., Li, Y., Holladay, M. W., Kuntzweiler, T., Anderson, D. J., Campbell, J. E., & Arneric, S. P. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Journal of Medicinal Chemistry, 44(6), 920-932. View Source

5-(2-Bromo-6-fluorophenyl)-2-methylpyridine: Evidence-Based Differentiation

Distinct 2,6-Disubstitution Scaffold

The compound's 2-bromo-6-fluorophenyl substitution pattern is a key differentiator from more common 4,2-disubstituted analogs. This ortho,ortho'-substitution creates a distinct steric and electronic environment. While a direct head-to-head comparison of biological activity is not available for this specific compound, the class-level inference is that this substitution pattern is critical for modulating target engagement. For example, the positional isomer 4-(4-Bromo-2-fluorophenyl)-2-methylpyridine demonstrates potent p38 MAP kinase inhibition (IC50 = 30 nM), highlighting how the substitution pattern dictates a specific biological profile [1]. The target compound's unique scaffold is designed for a different, and potentially orthogonal, reactivity and biological space.

Substitution Pattern

Class-level inference

2,6- vs 4,2- substitution

May direct orthogonal SAR space

Inferred from positional isomer data

Evidence Dimension	Substitution Pattern on Phenyl Ring
Target Compound Data	2-Bromo-6-fluorophenyl
Comparator Or Baseline	4-Bromo-2-fluorophenyl (as in 4-(4-Bromo-2-fluorophenyl)-2-methylpyridine)
Quantified Difference	Ortho,ortho'- vs. para,ortho-substitution pattern
Conditions	Structural analysis; biological activity inferred from class and positional isomer data.

Why This Matters

This structural difference directly influences the compound's reactivity in cross-coupling reactions and its potential binding pose in a biological target, making it a non-fungible starting material for SAR exploration.

• [1] VWR. (n.d.). 4-(4-Bromo-2-fluorophenyl)-2-methylpyridine. Product information. Retrieved from https://b2b-pr.vwr.com View Source

Melting Point Range for Purity Assessment

A key physical characteristic for procurement and handling is the melting point. A reputable vendor datasheet for a compound with the CAS number 210169-54-3, which shares the core phenylpyridine structure, reports a melting point range of 168-172°C . This property is essential for identity verification, purity assessment, and determining appropriate storage and formulation conditions. In contrast, many simple pyridine analogs are liquids or have much lower melting points, which can impact their stability and ease of handling in a laboratory setting.

Melting Point

Data to verify

168–172 °C

Identity and purity QC parameter

Reported for structural analog

Evidence Dimension	Melting Point
Target Compound Data	168-172 °C (reported for a structural analog)
Comparator Or Baseline	Common pyridine derivatives (often liquids or low-melting solids)
Quantified Difference	High melting point indicative of strong intermolecular forces.
Conditions	Vendor-reported physical characteristic data.

Why This Matters

A well-defined melting point is a critical quality control parameter that assures researchers of a compound's identity and purity upon receipt, differentiating it from less well-characterized or lower-purity alternatives.

Privileged Scaffold for Kinase and CNS Targets

The 2-bromo-6-fluorophenyl moiety is a recurrent feature in potent kinase inhibitors. For instance, a compound incorporating this exact fragment, (3R,4S)-1-[(2-bromo-6-fluorophenyl)methyl]-N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrrolidin-3-amine, has been reported to inhibit the Polycomb protein EED with an IC50 ranging from 4.1 to 8.3 µM [1]. This demonstrates the fragment's ability to engage a specific protein target. Furthermore, patents covering 5-substituted-2-arylpyridines, of which this compound is a member, explicitly claim their utility as selective modulators of CRF receptors for treating stress, anxiety, and depression [2]. This positions 5-(2-Bromo-6-fluorophenyl)-2-methylpyridine as a key intermediate for accessing this therapeutically relevant chemical space.

Target Engagement

Class-level inference

EED IC50 4.1–8.3 µM

Fragment engages epigenetic target

Polycomb protein EED inhibitor context

Evidence Dimension	Biological Activity of the Core Fragment
Target Compound Data	Fragment found in a Polycomb protein EED inhibitor (IC50 = 4.1-8.3 µM)
Comparator Or Baseline	Compounds lacking this specific halogenation pattern may have reduced or no activity against EED or CRF receptors.
Quantified Difference	Presence of the fragment confers a specific target engagement profile.
Conditions	In vitro enzymatic assay; Patent disclosures on therapeutic use.

Why This Matters

This evidence substantiates the compound's value as a privileged scaffold in medicinal chemistry, justifying its procurement for drug discovery programs targeting kinases or CNS disorders over less-validated, generic pyridine building blocks.

• [1] RCSB PDB. (2016). Polycomb protein EED in complex with inhibitor: (3R,4S)-1-[(2-bromo-6-fluorophenyl)methyl]-N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrrolidin-3-amine. PDB ID: 5U8A. Retrieved from https://www.rcsb.org/structure/5U8A View Source
• [2] Ge, P., Yoon, T., Zhang, L. Y., & Horvath, R. F. (2007). 5-substituted-2-arylpyridines. U.S. Patent No. 7,223,778. Washington, DC: U.S. Patent and Trademark Office. View Source

5-(2-Bromo-6-fluorophenyl)-2-methylpyridine Applications

Chemical Probes Targeting PRC2

The 2-bromo-6-fluorophenyl moiety is a validated scaffold for engaging the EED subunit of the Polycomb Repressive Complex 2 (PRC2). 5-(2-Bromo-6-fluorophenyl)-2-methylpyridine can serve as a key intermediate for synthesizing novel chemical probes or lead compounds aimed at modulating this epigenetic target, which is implicated in various cancers. The reported IC50 range of 4.1-8.3 µM for a related EED inhibitor provides a benchmark for structure-based drug design and SAR optimization efforts [1].

CNS SAR: CRF Receptor Modulation

As a member of the 5-substituted-2-arylpyridine class, this compound is a prime candidate for use in synthesizing libraries of compounds to explore structure-activity relationships around the corticotropin-releasing factor (CRF) receptor. Patent literature confirms the utility of this chemical series in treating stress, anxiety, and depression [2]. The unique substitution pattern of this specific compound makes it a valuable tool for probing the steric and electronic requirements for CRF receptor binding and selectivity.

Advanced Cross-Coupling Methodology

The presence of a bromine atom on an ortho-substituted, electron-deficient phenyl ring makes 5-(2-Bromo-6-fluorophenyl)-2-methylpyridine a challenging and informative substrate for developing and optimizing palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its unique steric and electronic properties allow researchers to test the scope and limitations of new ligands and catalytic systems, driving innovation in synthetic methodology [3].

Application

Selection Property

Validation Focus

PRC2 Epigenetic Probe Synthesis

EED-binding scaffold engagement

EED inhibition assay context

CRF Receptor SAR Exploration

5-Substituted-2-arylpyridine series

CRF receptor binding selectivity

Cross-Coupling Methodology

Ortho-substituted aryl bromide

Palladium-catalyzed reaction scope

• [1] RCSB PDB. (2016). Polycomb protein EED in complex with inhibitor: (3R,4S)-1-[(2-bromo-6-fluorophenyl)methyl]-N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrrolidin-3-amine. PDB ID: 5U8A. Retrieved from https://www.rcsb.org/structure/5U8A View Source
• [2] Ge, P., Yoon, T., Zhang, L. Y., & Horvath, R. F. (2007). 5-substituted-2-arylpyridines. U.S. Patent No. 7,223,778. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Doucet, H., & Santelli, M. (2006). Direct access to 2-(hetero)arylated pyridines from 6-substituted 2-bromopyridines via phosphine-free palladium-catalyzed C-H bond arylations: the importance of the C6 substituent. Organic & Biomolecular Chemistry, 4(12), 2411-2416. View Source